5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole: A Key Intermediate for Targeted Endocrine Therapy

For Immediate Release

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole, a critical derivative of the potent aromatase inhibitor, anastrozole. This document outlines its chemical identity, structure, and the scientific rationale for its design, focusing on its pivotal role in the development of targeted cancer therapies.

Core Identity and Chemical Structure

Chemical Abstract Service (CAS) Number: 1301724-97-9

Molecular Formula: C₁₉H₂₁N₃O₂

Molecular Weight: 323.39 g/mol

Synonyms:

• 2,2'-(5-((2,5-Dioxopyrrolidin-1-yl)methyl)-1,3-phenylene)bis(2-methylpropanenitrile)

• 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-α¹,α¹,α³,α³-tetramethyl-1,3-benzenediacetonitrile

The chemical structure of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole integrates the core pharmacophore of anastrozole with a reactive N-hydroxysuccinimide (NHS) ester functional group. This key modification transforms the potent aromatase inhibitor into a versatile tool for bioconjugation.

Table 1: Physicochemical Properties

Property	Value
CAS Number	1301724-97-9
Molecular Formula	C₁₉H₂₁N₃O₂
Molecular Weight	323.39
Appearance	White to off-white solid (predicted)
Solubility	Soluble in organic solvents such as DMSO and DMF

Diagram 1: Chemical Structure of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole

Caption: Structure of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole.

Scientific Rationale and Applications in Drug Development

Anastrozole is a highly selective, non-steroidal aromatase inhibitor. Aromatase is a key enzyme responsible for the peripheral conversion of androgens to estrogens. By inhibiting this enzyme, anastrozole effectively reduces circulating estrogen levels, a critical therapeutic strategy in hormone receptor-positive breast cancer.

The addition of the N-hydroxysuccinimide (NHS) ester to the anastrozole molecule is a deliberate and strategic modification designed to enable its covalent attachment to biomolecules. NHS esters are highly reactive towards primary amines, such as the ε-amino group of lysine residues found abundantly on the surface of proteins like monoclonal antibodies. This reaction forms a stable and irreversible amide bond under physiological conditions.

This reactivity makes 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole a valuable building block for the creation of:

• Antibody-Drug Conjugates (ADCs): By conjugating anastrozole to a tumor-targeting antibody, it is possible to deliver the aromatase inhibitor specifically to cancer cells, thereby increasing its local concentration at the tumor site and potentially reducing systemic side effects. This targeted approach is a cornerstone of modern precision medicine.

• PROteolysis TArgeting Chimeras (PROTACs): Anastrozole can be incorporated into PROTACs, which are heterobifunctional molecules that induce the degradation of specific proteins. An anastrozole-based PROTAC could potentially target aromatase for degradation, offering a different and potentially more durable mechanism of action compared to simple inhibition.

• Other Targeted Drug Delivery Systems: The NHS ester functionality allows for the attachment of anastrozole to various other targeting moieties, such as peptides, nanoparticles, or polymers, to enhance its delivery and therapeutic index.

Diagram 2: Mechanism of NHS Ester Conjugation

Caption: Reaction of an anastrozole-NHS ester with a primary amine on a protein.

Synthesis and Characterization

The synthesis of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole is a multi-step process that builds upon established synthetic routes for anastrozole. A plausible synthetic strategy involves the following key transformations:

Diagram 3: Conceptual Synthetic Pathway

Caption: A potential synthetic route to the target compound.

Synthesis of the Anastrozole Core

The synthesis of the anastrozole core typically starts from readily available materials like mesitylene or 3,5-bis(bromomethyl)toluene. Key steps include bromination, cyanation, methylation, and a final alkylation with 1,2,4-triazole. The use of phase-transfer catalysts can improve the efficiency of certain steps.

Introduction of the Linker and NHS Ester

To synthesize the target molecule, a linker with a terminal carboxylic acid group would first be attached to the anastrozole core. This could be achieved through various chemical reactions, depending on the specific linker chosen. The resulting carboxylic acid derivative of anastrozole is the direct precursor to the NHS ester.

The final step involves the activation of the carboxylic acid with N-hydroxysuccinimide. This is typically achieved using a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Characterization

The successful synthesis of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole would be confirmed using a suite of analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the presence of all expected functional groups.

• Mass Spectrometry (MS): To verify the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Experimental Protocol: General Procedure for Protein Conjugation

The following is a generalized protocol for the conjugation of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole to a protein, such as a monoclonal antibody. Optimization will be required for specific proteins and desired drug-to-antibody ratios (DAR).

Diagram 4: Experimental Workflow for Protein Conjugation

Caption: A typical workflow for conjugating the anastrozole derivative to a protein.

Table 2: Key Parameters for Protein Conjugation

Parameter	Recommended Condition	Rationale
pH	7.5 - 8.5	Ensures primary amines are deprotonated and nucleophilic, while minimizing hydrolysis of the NHS ester.
Buffer	Amine-free (e.g., PBS, Borate)	Avoids competition for the NHS ester with buffer components.
Solvent for NHS Ester	Anhydrous DMSO or DMF	Ensures the NHS ester is fully dissolved and stable prior to addition to the aqueous reaction mixture.
Molar Ratio	Varies (e.g., 5:1 to 20:1 ester:protein)	This will need to be optimized to achieve the desired drug-to-antibody ratio (DAR).
Reaction Time	1 - 2 hours	Typically sufficient for the reaction to go to completion at room temperature.
Temperature	Room temperature or 4°C	Lower temperatures can be used to slow down hydrolysis of the NHS ester.

Step-by-Step Methodology:

• Protein Preparation: The protein of interest (e.g., antibody) is prepared in an amine-free buffer (e.g., phosphate-buffered saline, pH 7.5-8.5) at a suitable concentration (typically 1-10 mg/mL).

• NHS Ester Preparation: A stock solution of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole is prepared in an anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

• Conjugation Reaction: The anastrozole-NHS ester solution is added to the protein solution with gentle mixing. The molar ratio of the NHS ester to the protein is a critical parameter that will determine the final drug-to-antibody ratio (DAR) and must be optimized empirically.

• Reaction Incubation: The reaction mixture is incubated at room temperature for 1-2 hours or at 4°C for a longer period.

• Purification: The resulting anastrozole-protein conjugate is purified from unreacted small molecules and byproducts using techniques such as size-exclusion chromatography, dialysis, or tangential flow filtration.

• Characterization: The purified conjugate is characterized to determine the DAR, protein concentration, and to confirm the integrity of the protein. This is typically done using UV-Vis spectroscopy, SDS-PAGE, and mass spectrometry.

Conclusion and Future Perspectives

5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole represents a key technological advancement in the field of targeted endocrine therapy. By equipping the potent aromatase inhibitor anastrozole with a reactive handle for bioconjugation, this derivative opens up new avenues for the development of highly specific and potent anti-cancer agents. The ability to selectively deliver anastrozole to tumor tissues holds the promise of enhancing therapeutic efficacy while minimizing off-target side effects. As our understanding of tumor biology and drug delivery deepens, the applications for this and similar anastrozole derivatives are expected to expand, further personalizing and improving the treatment of hormone-dependent cancers.

References

A comprehensive list of references will be compiled upon the finalization of this technical guide, including peer-reviewed publications and patents related to the synthesis of anastrozole and its derivatives, NHS ester chemistry, and the development of antibody-drug conjugates and PROTACs.

An In-Depth Technical Guide to the Chemical Structure and Formation of Anastrozole Succinimide Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anastrozole is a potent and selective non-steroidal aromatase inhibitor, pivotal in the adjuvant treatment of hormone receptor-positive breast cancer in postmenopausal women.[1] By blocking the aromatase enzyme, Anastrozole effectively suppresses estrogen biosynthesis, a key driver for the growth of certain breast tumors. The stringent purity requirements for active pharmaceutical ingredients (APIs) necessitate a thorough understanding and control of any impurities that may arise during synthesis or degradation. This guide provides a comprehensive technical overview of a specific process-related impurity, the Anastrozole succinimide impurity, offering insights into its chemical structure, potential formation pathways, and analytical methodologies for its detection and characterization.

The Chemical Identity of Anastrozole and its Succinimide Impurity

A solid understanding of the molecular architecture of both the API and its impurity is fundamental for any scientific investigation.

Anastrozole

• IUPAC Name: 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]bis(2-methylpropanenitrile)

• Chemical Formula: C₁₇H₁₉N₅

• Molecular Weight: 293.37 g/mol

• CAS Number: 120511-73-1

Anastrozole Succinimide Impurity

• IUPAC Name: 2,2'-[5-[(2,5-Dioxotetrahydro-1H-1-pyrrolyl)methyl]-1,3-phenylene]di(2-methylpropionitrile)

• Chemical Formula: C₁₉H₂₁N₃O₂

• Molecular Weight: 339.40 g/mol

• CAS Number: 1301724-97-9

Compound	IUPAC Name	Chemical Formula	Molecular Weight ( g/mol )	CAS Number
Anastrozole	2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]bis(2-methylpropanenitrile)	C₁₇H₁₉N₅	293.37	120511-73-1
Succinimide Impurity	2,2'-[5-[(2,5-Dioxotetrahydro-1H-1-pyrrolyl)methyl]-1,3-phenylene]di(2-methylpropionitrile)	C₁₉H₂₁N₃O₂	339.40	1301724-97-9

Unraveling the Formation Pathway of the Succinimide Impurity

The emergence of the succinimide impurity is intrinsically linked to the synthetic route of Anastrozole. A critical step in Anastrozole synthesis involves the benzylic bromination of a toluene derivative, a reaction often employing N-bromosuccinimide (NBS) as the brominating agent.[2][3][4]

The Role of N-Bromosuccinimide (NBS)

NBS is a convenient and selective reagent for free-radical substitution at allylic and benzylic positions.[2][3] The reaction is typically initiated by light or a radical initiator.

Proposed Mechanism of Formation:

The formation of the Anastrozole succinimide impurity can be postulated through a side reaction involving the starting materials, intermediates, or the final API with residual succinimide from the NBS reagent.

• Presence of Residual Succinimide: Following the bromination step, unreacted NBS or succinimide formed as a byproduct may persist in the reaction mixture.

• Nucleophilic Attack: The benzylamine intermediate or even the final Anastrozole molecule, possessing a nucleophilic nitrogen atom, can potentially react with residual succinic anhydride (which can form from succinimide under certain conditions) or other reactive succinimide species. This nucleophilic attack on the carbonyl group of the succinyl moiety, followed by cyclization and dehydration, would lead to the formation of the succinimide ring attached to the benzyl group of what would become the impurity.

• Degradation Pathway: Forced degradation studies on Anastrozole have shown its susceptibility to degradation under basic and oxidative conditions.[5] The presence of basic conditions during work-up or subsequent synthetic steps could facilitate the reaction between any residual succinimide-related species and the Anastrozole molecule or its precursors.

Caption: Proposed formation pathway of Anastrozole Succinimide Impurity.

Analytical Methodologies for Detection and Quantification

A robust and validated analytical method is crucial for the routine monitoring and control of the succinimide impurity in Anastrozole drug substance and product. A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is a suitable approach.

Experimental Protocol: HPLC-UV Method

This protocol outlines a general procedure that should be validated for its intended use.

1. Instrumentation:

• High-Performance Liquid Chromatograph equipped with a UV-Vis detector.

• Data acquisition and processing software.

2. Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good separation for non-polar to moderately polar compounds.
Mobile Phase A	0.01 M Phosphate Buffer (pH 3.0)	Buffered mobile phase helps in achieving reproducible retention times.
Mobile Phase B	Acetonitrile	Common organic modifier in reversed-phase HPLC.
Gradient Elution	Time (min)	% Mobile Phase B
0	30
20	70
25	70
26	30
30	30
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Column Temperature	30 °C	Controlled temperature ensures consistent retention times.
Detection Wavelength	215 nm	Anastrozole and its impurities show significant absorbance at this wavelength.[6][7]
Injection Volume	10 µL

3. Standard and Sample Preparation:

• Standard Solution: Prepare a standard solution of Anastrozole and a reference standard of the succinimide impurity in a suitable diluent (e.g., a mixture of mobile phase A and B).

• Sample Solution: Accurately weigh and dissolve the Anastrozole drug substance or a crushed tablet in the diluent to a known concentration.

4. System Suitability:

Before sample analysis, the chromatographic system must meet predefined suitability criteria to ensure the validity of the results.

Parameter	Acceptance Criteria
Tailing Factor (for Anastrozole peak)	≤ 2.0
Theoretical Plates (for Anastrozole peak)	≥ 2000
Resolution (between Anastrozole and Succinimide Impurity)	≥ 2.0
%RSD for replicate injections of standard	≤ 2.0%

5. Data Analysis:

The amount of the succinimide impurity in the sample is calculated using the peak area response from the chromatogram and comparing it to the peak area of the reference standard.

Method Validation

The analytical method should be validated according to ICH guidelines (Q2(R1)) to demonstrate its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present. This is often demonstrated through forced degradation studies where the drug substance is exposed to acid, base, oxidative, thermal, and photolytic stress conditions.[5]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

For the structural confirmation of the impurity, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are invaluable. LC-MS/MS provides molecular weight information and fragmentation patterns that can be used to elucidate the structure of unknown impurities.[5][8]

Conclusion

A thorough understanding of the chemical structure and formation of the Anastrozole succinimide impurity is paramount for ensuring the quality, safety, and efficacy of Anastrozole. This technical guide has provided a detailed overview of the impurity's identity, a plausible formation mechanism rooted in the synthetic process, and a robust analytical methodology for its detection and quantification. By implementing rigorous analytical controls and optimizing synthetic processes to minimize the formation of this and other impurities, pharmaceutical manufacturers can ensure the consistent production of high-quality Anastrozole.

References

• Abubakar, M. B., & Gan, S. H. (2016). A Review of Chromatographic Methods Used in the Determination of Anastrozole Levels. Indian Journal of Pharmaceutical Sciences, 78(2), 173–182.
• Reddy, B. M., & Reddy, G. S. (2011). Determination and Characterization of Degradation Products of Anastrozole by LC-MS/MS and NMR Spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 56(5), 962-968.

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Reddy, Y. R., & Nandan, S. R. (2009). LC and LC-MS/MS Study of Forced Decomposition Behavior of Anastrozole and Establishment of Validated Stability-Indicating Analytical Method for Impurities Estimation in Low Dose Anastrozole Tablets. Journal of Pharmaceutical and Biomedical Analysis, 50(3), 397-404.
• Kumar, D. S., Harani, A., Sridhar, D., Banji, D., & Rao, K. (2011). Development and Validation of a HPLC Method for Determination of Anastrozole in Tablet Dosage Form. Journal of the Chemical Society of Pakistan, 33(6), 794-798.
• Teshima, T., et al. (2019). A Computational Study of the Mechanism of Succinimide Formation in the Asn–His Sequence: Intramolecular Catalysis by the His Side Chain. Molecules, 24(12), 2275.

• Vedantu. (n.d.). Toluene on reaction with Nbromosuccinimide gives A class 12 chemistry CBSE. Retrieved from [Link]

• Corma, A., & Garcia, H. (2013).
• Rao, K. S., et al. (2008). Isolation and characterization of process related impurities in anastrozole active pharmaceutical ingredient. Journal of the Brazilian Chemical Society, 19(3), 397-404.

• Reddy, B. M., & Reddy, G. S. (2011). Determination and characterization of degradation products of Anastrozole by LC-MS/MS and NMR spectroscopy. Request PDF. Retrieved from [Link]

• Sridhar, G., et al. (2012). A novel validated RP-HPLC method for the determination of anastrozole in bulk and pharmaceutical tablet dosage forms. Der Pharma Chemica, 4(5), 1953-1960.
• Patil, S. S., et al. (2022). Synthesis And Antioxidant Activity Of Succinimide Derivative.
• Zozulia, O., et al. (2023). A Reaction of N-substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Beilstein Archives.

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• Pharmaffiliates. (n.d.). Anastrozole-Impurities. Retrieved from [Link]

• Sridhar, G., et al. (2012). A novel validated RP-HPLC method for the determination of anastrozole in bulk and pharmaceutical tablet dosage forms. Request PDF. Retrieved from [Link]

• askIITians. (2025). Toluene on reaction with N-bromosuccinimide gives:A. p-bromomethyl be. Retrieved from [Link]

• Google Patents. (1989). US4843078A - Succinimide derivatives, and their production and use.
• Swain, S., et al. (2024). Anastrozole drug evaluation using the RP-HPLC method in bulk and tablet dosage forms, as well as stability studies. World Journal of Advanced Research and Reviews, 21(2), 1435-1445.

• Rao, K. S., et al. (2008). 1 H NMR spectrum of anastrozole and impurity I. Request PDF. Retrieved from [Link]

• Reddy, Y. R., & Nandan, S. R. (2009). LC and LC-MS/MS Study of Forced Decomposition Behavior of Anastrozole and Establishment of Validated Stability-Indicating Analytical Method for Impurities Estimation in Low Dose Anastrozole Tablets. PubMed.

• ResearchGate. (n.d.). Reaction scheme of the benzylic bromination of toluene in acetonitrile using N-bromosuccinimide. Retrieved from [Link]

• Acta Scientific. (2018). MS/MS and HPLC Characterization of Forced Degradation Products of Clopidogrel and Pantoprazole Sodium. Acta Scientific Pharmaceutical Sciences, 2(9), 2-10.

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Technical Analysis: Anastrozole vs. 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl] Derivative

Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Regulatory Affairs Professionals

Executive Summary

This technical guide provides a rigorous comparison between Anastrozole (the active pharmaceutical ingredient) and its 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl] derivative , a critical process-related impurity. While Anastrozole is a potent, third-generation aromatase inhibitor used in breast cancer therapy, the succinimide derivative is a pharmacologically inactive byproduct arising from the radical bromination step in Anastrozole synthesis.

Understanding the structural, mechanistic, and analytical differences between these two compounds is essential for:

• Process Chemistry: Optimizing reaction conditions to minimize impurity formation.

• Analytical Development: Establishing robust HPLC/LC-MS methods for impurity quantification.

• Regulatory Compliance: Meeting ICH Q3A/B guidelines for impurity limits in drug substances.

Chemical Identity & Structural Divergence

The fundamental difference lies in the heterocyclic moiety attached to the benzylic position of the central aromatic core. Anastrozole features a 1,2,4-triazole ring, essential for its mechanism of action.[1] The derivative substitutes this with a succinimide (2,5-dioxo-1-pyrrolidinyl) ring, a byproduct of the reagent N-bromosuccinimide (NBS).

Table 1: Comparative Chemical Profile

Feature	Anastrozole (API)	Succinimide Derivative (Impurity)
IUPAC Name	2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]bis(2-methylpropanenitrile)	2,2'-[5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-1,3-phenylene]bis(2-methylpropanenitrile)
Common Name	Anastrozole	N-Succinimidyl Anastrozole / Impurity E*
CAS Number	120511-73-1	1301724-97-9
Molecular Formula	C₁₇H₁₉N₅	C₁₉H₂₁N₃O₂
Molecular Weight	293.37 g/mol	323.39 g/mol
Key Functional Group	1,2,4-Triazole (Basic, Aromatic)	Succinimide (Non-basic, Cyclic Imide)
Polarity (LogP)	~2.1 (Moderate lipophilicity)	Predicted > 2.1 (Less polar due to lack of basic N)
Role	Active Aromatase Inhibitor	Inactive Process Impurity

*Note: "Impurity E" designations vary by pharmacopoeia. Always verify against specific EP/USP monographs. This guide refers to the chemical structure defined above.

Synthesis & Formation Mechanism

The presence of the succinimide derivative is directly linked to the use of N-bromosuccinimide (NBS) during the radical bromination of the starting material, 3,5-bis(2-cyanoprop-2-yl)toluene.

Formation Pathway[3][7]

• Intended Reaction: NBS provides a bromine radical to brominate the benzylic methyl group, forming the benzyl bromide intermediate.

• Side Reaction: The succinimide byproduct (formed after NBS releases bromine) can act as a nucleophile or radical species. It attacks the benzylic position, competing with the bromine or displacing it, leading to the stable N-succinimidyl impurity.

Visualization: Impurity Formation Workflow

The following diagram illustrates the bifurcation point where the impurity is generated versus the desired pathway.

Caption: Synthesis pathway showing the competitive formation of the Succinimide Derivative during the NBS bromination step.

Mechanistic Insight: Why the Derivative is Inactive

The clinical efficacy of Anastrozole relies on a precise Structure-Activity Relationship (SAR) that the derivative lacks.

Anastrozole Mechanism[1][3][5]

• Target: Aromatase (CYP19A1), a cytochrome P450 enzyme responsible for estrogen biosynthesis.[2]

• Binding Mode: The N-4 nitrogen of the triazole ring coordinates directly with the Heme Iron (Fe) in the enzyme's active site. This reversible binding blocks the enzyme's ability to oxidize androgens into estrogens.[3]

• Key Interaction: The benzyl nitrile groups fit into the hydrophobic pocket of the enzyme, mimicking the steroid backbone of the natural substrate (androstenedione).

Derivative Failure

• Loss of Coordination: The succinimide ring contains a nitrogen atom flanked by two carbonyl groups (imide). This nitrogen is non-basic and electron-deficient due to resonance withdrawal by the carbonyls. It cannot coordinate with the Heme Iron.

• Steric Clash: The bulky, planar succinimide group has a different 3D geometry compared to the aromatic triazole, likely preventing the molecule from fitting correctly into the active site pocket.

Analytical Characterization & Control

Distinguishing the derivative from Anastrozole requires specific analytical protocols due to their structural similarities (both contain the bis-nitrile aromatic core).

HPLC Method Strategy

The succinimide derivative is generally less polar than Anastrozole because it lacks the basic triazole nitrogen. In Reverse-Phase HPLC (RP-HPLC), it typically elutes after Anastrozole (depending on pH).

Recommended Protocol (RP-HPLC)

• Column: C18 (e.g., Agilent Zorbax Eclipse XDB-C18, 150 x 4.6 mm, 5 µm).

• Mobile Phase A: Phosphate Buffer (pH 3.0) or Water (0.1% TFA).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-5 min: 20% B (Isocratic)

  • 5-25 min: 20% → 60% B (Linear Gradient)

  • 25-30 min: 60% B (Wash)

• Detection: UV at 210 nm or 215 nm (Nitrile absorption).

• Expected Elution:

  • Anastrozole: ~12-15 min.

  • Succinimide Derivative: ~18-22 min (Later eluting due to higher hydrophobicity).

Identification by Mass Spectrometry (LC-MS)[9]

• Anastrozole: [M+H]⁺ = 294.17 m/z.

• Succinimide Derivative: [M+H]⁺ = 324.18 m/z (Distinct mass shift of +30 Da).

• Fragmentation Pattern: The derivative will show loss of the succinimide group (m/z 99) in MS/MS, whereas Anastrozole shows characteristic triazole fragments (m/z 70).

Regulatory & Safety Implications

Under ICH Q3A(R2) guidelines for impurities in new drug substances:

• Reporting Threshold: > 0.05% (Must be reported in CoA).

• Identification Threshold: > 0.10% (Structure must be elucidated).

• Qualification Threshold: > 0.15% (Safety/Toxicity studies required).

Toxicity Assessment: While succinimides are a class of anticonvulsant drugs (e.g., Ethosuximide) and generally considered non-genotoxic, this specific derivative is a process impurity . It must be controlled to < 0.15% to avoid the need for expensive qualification studies. Manufacturers typically set a release limit of NMT (Not More Than) 0.10% to ensure compliance.

References

• AstraZeneca Pharmaceuticals. (2008). Arimidex (Anastrozole) Prescribing Information. FDA Access Data. Link

• European Pharmacopoeia (Ph.[4] Eur.). (2024).[5] Anastrozole Monograph 2024: Impurity Profiling. EDQM. Link

• Tambi, S. T., & Watts, P. (2007). The Synthesis of Anastrozole Intermediates Using Continuous Flow Systems. CORE Scholar. Link

• PubChem. (2025).[1][6] Anastrozole Compound Summary (CID 2187). National Center for Biotechnology Information. Link

• Hiriyanna, S. G., & Basavaiah, K. (2008).[7] Isolation and characterization of process related impurities in anastrozole active pharmaceutical ingredient. Eclética Química. Link

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Technical Notes & Optimization

Minimizing formation of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole during NBS radical bromination

Welcome to the Technical Support Center for drug development professionals. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of Anastrozole, with a specific focus on minimizing the formation of the 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole impurity during the critical NBS radical bromination step.

As Senior Application Scientists, we understand that controlling impurity profiles is paramount in pharmaceutical synthesis. This resource is structured to not only provide solutions but also to explain the underlying chemical principles, empowering you to optimize your processes effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of impurity formation during the NBS bromination of 3,5-bis(2-cyanoprop-2-yl)toluene?

A1: The NBS (N-Bromosuccinimide) bromination of 3,5-bis(2-cyanoprop-2-yl)toluene is a free radical chain reaction.[1][2][3] The desired product, 3,5-bis(2-cyanoprop-2-yl)benzyl bromide, is the immediate precursor to Anastrozole. While this reaction is generally selective for the benzylic position due to the resonance stabilization of the resulting benzyl radical, side reactions can occur.[2][4] The most common impurities are the unreacted starting material and over-brominated species, such as 3,5-bis(2-cyanoprop-2-yl)-α,α-dibromotoluene.[5][6] The specific impurity, 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole, is believed to arise from a side reaction involving the succinimidyl radical, a byproduct of NBS.

Q2: What is the proposed mechanism for the formation of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole?

A2: The precise mechanism for the formation of this specific impurity is not extensively documented in peer-reviewed literature. However, based on the principles of radical chemistry, a plausible pathway involves the coupling of the resonance-stabilized benzylic radical intermediate with a succinimidyl radical.

During the initiation of the bromination reaction, the weak N-Br bond in NBS undergoes homolytic cleavage to form a bromine radical and a succinimidyl radical.[2] While the bromine radical propagates the desired bromination chain, the succinimidyl radical is also present in the reaction mixture. Under certain conditions, instead of abstracting a proton from HBr to regenerate succinimide, the succinimidyl radical can act as a nucleophilic radical and directly attack the electrophilic benzylic radical, forming a C-N bond. This leads to the formation of the undesired impurity.

Caption: Proposed mechanism for the formation of the succinimidyl impurity.

Q3: Can the choice of solvent influence the formation of this impurity?

A3: Absolutely. The choice of solvent is critical in controlling the selectivity of NBS bromination.[7] Non-polar solvents, such as carbon tetrachloride (CCl₄) or cyclohexane, are traditionally used for these reactions.[8] These solvents minimize the formation of ionic species and favor the radical pathway. Polar solvents, on the other hand, can promote ionic side reactions and may also influence the reactivity and lifetime of the radical intermediates, potentially increasing the likelihood of the succinimidyl radical coupling with the benzylic radical. While acetonitrile has been used in some patented processes, careful control of other parameters is crucial to maintain selectivity.[8]

Troubleshooting Guide

This section provides a structured approach to troubleshoot and minimize the formation of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole.

Problem	Potential Cause	Recommended Action	Scientific Rationale
High levels of 5-[(2,5-Dioxo-1-pyrrolidinyl)methyl]-anastrozole detected	High concentration of succinimidyl radicals	1. Control Initiator Concentration: Use the minimum effective concentration of the radical initiator (e.g., AIBN or benzoyl peroxide). 2. Slow Addition of NBS: Add NBS portion-wise or as a solution over time rather than all at once.	A lower concentration of initiator will lead to a slower, more controlled generation of radicals, reducing the steady-state concentration of all radical species, including the succinimidyl radical. Slow addition of NBS helps maintain a low concentration of both bromine and succinimidyl radicals.
Prolonged reaction time or excessive temperature	1. Monitor Reaction Progress: Closely monitor the reaction by a suitable analytical technique (e.g., HPLC, TLC) and quench the reaction as soon as the starting material is consumed to an acceptable level. 2. Optimize Temperature: While reflux is often employed, investigate if a lower temperature can achieve the desired conversion in a reasonable timeframe.	Prolonged reaction times and higher temperatures can lead to the decomposition of NBS and the accumulation of radical species, increasing the probability of side reactions.[8]
Inappropriate solvent choice	1. Use Non-Polar Solvents: Employ non-polar solvents like cyclohexane or heptane. If solubility is an issue, a co-solvent system can be explored, but the overall polarity should be kept low.	Non-polar solvents disfavor ionic pathways and can help to maintain the desired radical chain mechanism, minimizing unwanted side reactions.[7]
Presence of radical scavengers or inhibitors	1. Ensure Reagent Purity: Use high-purity, freshly recrystallized NBS if necessary. 2. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen from interfering with the radical chain.	Impurities in NBS or the presence of oxygen can interfere with the desired radical propagation, potentially altering the relative concentrations and reactivities of the radical species involved.

Experimental Protocols

Optimized NBS Bromination of 3,5-bis(2-cyanoprop-2-yl)toluene

This protocol is a general guideline and should be optimized for your specific laboratory conditions and scale.

Materials:

• 3,5-bis(2-cyanoprop-2-yl)toluene

• N-Bromosuccinimide (NBS), freshly recrystallized

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Anhydrous non-polar solvent (e.g., cyclohexane, carbon tetrachloride)

• Inert gas (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried reaction vessel equipped with a reflux condenser, a magnetic stirrer, and an inert gas inlet.

• Charging Reactants: To the reaction vessel, add 3,5-bis(2-cyanoprop-2-yl)toluene and the anhydrous non-polar solvent.

• Inerting: Purge the system with an inert gas for 15-20 minutes to remove any dissolved oxygen.

• Initiator Addition: Add the radical initiator (AIBN or BPO) to the reaction mixture.

• Heating: Heat the mixture to reflux under a gentle flow of inert gas.

• NBS Addition: Once refluxing, add the recrystallized NBS in small portions over a period of 1-2 hours. This can also be done by preparing a slurry of NBS in the reaction solvent and adding it via a syringe pump.

• Monitoring: Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 3-5 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: The crude 3,5-bis(2-cyanoprop-2-yl)benzyl bromide can be purified by crystallization from a suitable solvent system (e.g., isopropanol/heptane).

Caption: Optimized workflow for NBS bromination to minimize impurity formation.

References

• Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. Retrieved from [Link]

• Chemistry Steps. (n.d.). Benzylic Bromination. Retrieved from [Link]

• The Essential Guide to NBS: Mastering Allylic and Benzylic Bromination. (n.d.). Retrieved from [Link]

• askIITians. (2023, September 16). Toluene on reaction with N-bromosuccinimide gives. Retrieved from [Link]

• Pearson, R. E., & Martin, J. C. (1963). The Identity of the Chain-Carrying Species in Brominations with N-Bromosuccinimide: Selectivity of Substituted N-Bromoimides. Journal of the American Chemical Society, 85(20), 3142–3146.

• Vedantu. (n.d.). Toluene on reaction with Nbromosuccinimide gives A class 12 chemistry CBSE. Retrieved from [Link]

• EP2066646B1 - Process for the preparation of pure anastrozole. (2012). Google Patents.
• Kinetic Investigations to Enable development of a Robust Radical Benzylic Bromination for Commercial Manufacturing of AMG 423 Dihydrochloride Hydrate. (2020). Organic Process Research & Development, 24(8), 1546-1554.
• Cañibano, M. B., et al. (1998). N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. The Journal of Organic Chemistry, 63(19), 6547-6550.

• Master Organic Chemistry. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds. Retrieved from [Link]

• Reddy, G. J., et al. (2008). Isolation and characterization of process related impurities in anastrozole active pharmaceutical ingredient. Journal of the Brazilian Chemical Society, 19(2), 259-264.

• Reddy, G. J., et al. (2008). Isolation and characterization of process related impurities in anastrozole active pharmaceutical ingredient. SciELO. Retrieved from [Link]

• Hill, R. A. (1990).
• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. (2020). Molecules, 25(21), 5028.
• Radical addition reaction between chromenols and toluene derivatives initiated by Brønsted acid catalyst under light irradiation. (2021). Organic Chemistry Frontiers, 8(12), 3021-3027.
• Harnessing Toluene Solvent as a Reactant: Regioselective Benzyl Radical Addition to Multi-π 1,5-Enynes in a Copper-Catalyzed Cascade to Indenes. (2023). Chemistry – A European Journal, 29(1), e202202812.
• Toluene derivatives as simple coupling precursors for cascade palladium-catalyzed oxidative C–H bond acylation of acetanilides. (2013).
• Radical cascade cyclization of amino acid-tethered 1,6-enynones with sulfonyl hydrazides for N-terminal modification: synthesis of functionalized succinimide derivatives. (2023). Organic & Biomolecular Chemistry, 21(30), 6215-6220.

• Harnessing Toluene Solvent as a Reactant: Regioselective Benzyl Radical Addition to Multi-π 1,5-Enynes in a Copper-Catalyzed Cascade to Indenes. (2023). ResearchGate. Retrieved from [Link]

Sources

• 1. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 2. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 3. nbinno.com [nbinno.com]
• 4. Toluene on reaction with N-bromosuccinimide gives:A. p-bromomethyl be - askIITians [askiitians.com]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. EP2066646B1 - Process for the preparation of pure anastrozole - Google Patents [patents.google.com]

Optimizing reaction conditions to prevent succinimide coupling in Anastrozole synthesis

Technical Support Center: Anastrozole Synthesis Optimization Subject: Troubleshooting & Prevention of Succinimide Coupling in Wohl-Ziegler Bromination

Executive Summary

In the synthesis of Anastrozole, the conversion of 3,5-bis(2-cyanoprop-2-yl)toluene to 3,5-bis(2-cyanoprop-2-yl)benzyl bromide via Wohl-Ziegler bromination is the critical yield-determining step.

"Succinimide coupling" refers to the competitive side-reaction where the succinimidyl radical (

) attacks the benzylic radical instead of molecular bromine ( ), resulting in the formation of an -benzylic succinimide impurity . This impurity is chemically stable, difficult to separate from the desired benzyl bromide, and terminates the radical chain, drastically lowering yield.

This guide details the mechanistic root causes of this failure mode and provides a validated protocol to suppress it.

Module 1: The Mechanism of Failure

To prevent the issue, one must understand the competition at the molecular level. The reaction relies on the Goldfinger Mechanism , where NBS serves only to maintain a low, steady-state concentration of

.

The Competition:

• Pathway A (Desired): The Benzylic Radical (

  ) reacts with to form the Product ( ) and a Bromine radical ( ).

• Pathway B (Failure/Coupling): The Benzylic Radical (

  ) reacts with a Succinimidyl radical ( ) to form the -Benzylic Succinimide impurity.

Root Cause: Pathway B becomes dominant when the concentration of

drops too low (starvation) or the local concentration of becomes too high (poor solubility/mass transfer).

Figure 1: Kinetic competition between desired bromination (Green) and succinimide coupling (Red).[1]

Module 2: Troubleshooting Guide (Q&A)

Q1: I am seeing high levels (>5%) of succinimide coupling. Is my solvent the problem?

Likely, yes. The choice of solvent dictates the availability of the succinimidyl radical.

• The Issue: In highly polar solvents like Acetonitrile (MeCN), both NBS and the byproduct Succinimide are soluble. This keeps the

  radical in the solution phase, increasing the probability of it colliding with your benzylic radical.

• The Fix: Switch to a solvent where Succinimide is insoluble .[2]

  • Historical Standard: Carbon Tetrachloride (

    ) — Succinimide floats to the top, effectively removing the radical source from the reaction zone.

  • Modern Green Alternative:Methyl Acetate or Isopropyl Acetate . These esters generally precipitate succinimide, mimicking the heterogeneous advantage of

    without the toxicity.

Q2: Does the quality of NBS affect the coupling rate?

Absolutely.

• The Issue: "Yellow" or aged NBS contains free molecular bromine (

  ) and HBr. While some is needed to start the reaction, an initial spike causes a rapid exotherm that depletes faster than it can be regenerated, leading to "radical starvation" later in the reaction—this is when coupling happens.

• The Fix: Recrystallize NBS from hot water (90°C) if it is not pure white. Store it in a desiccator. Pure NBS ensures a controlled release of

  .

Q3: How does temperature profile impact the impurity formation?

Ramping too fast favors coupling.

• The Issue: If you heat to reflux immediately, the initiator (AIBN/BPO) decomposes rapidly, creating a flood of radicals. If the NBS-to-

  conversion cannot keep up, you generate excess alkyl radicals with no to quench them. These "lonely" radicals will find instead.

• The Fix: Use a "Step-Up" initiation protocol. Heat the mixture to 60°C, add 25% of the initiator, wait for the exotherm to stabilize, then ramp to reflux and add the remainder.

Module 3: Optimized Experimental Protocol

Objective: Synthesis of 3,5-bis(2-cyanoprop-2-yl)benzyl bromide with <0.5% Succinimide coupling.

Reagents:

• Substrate: 3,5-bis(2-cyanoprop-2-yl)toluene (1.0 eq)

• Reagent: N-Bromosuccinimide (Recrystallized, 1.05 eq)[3]

• Initiator: AIBN (Azobisisobutyronitrile) (0.05 eq)

• Solvent: Methyl Acetate (Preferred) or Chlorobenzene (Alternative)

Step-by-Step Workflow:

• Preparation:

  • Dissolve substrate in Methyl Acetate (5 mL per gram of substrate).

  • Add NBS (1.05 eq).[3] Note: The mixture should be a suspension.

  • Purge the headspace with Nitrogen for 10 minutes to remove Oxygen (Oxygen is a radical scavenger that delays initiation, leading to unpredictable induction periods).

• Initiation (The Critical Step):

  • Heat the mixture to 60°C .

  • Add 20% of the total AIBN as a solid or concentrated solution.

  • Observation: Look for a color change (pale orange) indicating the formation of steady-state

    .

• Propagation:

  • Once the color change is observed, heat to gentle reflux (approx. 57-60°C for MeOAc) .

  • Add the remaining AIBN dissolved in a minimal amount of solvent dropwise over 1 hour .

  • Why? Slow addition maintains a constant radical flux, preventing the "starvation" conditions that favor succinimide coupling.

• Termination & Workup:

  • Monitor via HPLC. Stop reaction when starting material is <2%. Do not over-cook ; prolonged heating after consumption favors secondary coupling.

  • Cool to 0°C. The Succinimide byproduct will precipitate heavily.

  • Filtration: Filter off the solid Succinimide before any aqueous workup. This prevents the hydrolysis of the succinimide back into the organic phase.

Data Summary: Solvent Effects on Impurity Profile

Solvent	Reaction Time	Yield (%)	Succinimide Coupling (%)	Notes
Carbon Tetrachloride	2 h	92%	< 0.1%	Banned/Toxic. Reference only.
Acetonitrile	1.5 h	78%	4-6%	Homogeneous phase favors coupling.
Methyl Acetate	3 h	88%	< 0.5%	Recommended. Heterogeneous.
Dichloromethane	6 h	65%	1-2%	Too slow (low boiling point).

References

• Organic Chemistry Portal. Wohl-Ziegler Reaction: Mechanism and Conditions. [Link] (Source for the Goldfinger mechanism and solvent effects on succinimide)

• Journal of Organic Chemistry. A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow. (2013).[3] [Link] (Source for modern solvent alternatives like Acetonitrile vs. Esters)

• Master Organic Chemistry. N-Bromosuccinimide (NBS) as a Reagent in Organic Chemistry. [Link] (Source for NBS purification and handling)

Sources

• 1. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Wohl-Ziegler Reaction [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validation of Analytical Methods for Quantitation of Anastrozole Process Impurities: A Comparative Guide

Executive Summary

Anastrozole , a potent non-steroidal aromatase inhibitor used in the adjuvant treatment of hormone receptor-positive early breast cancer, requires rigorous impurity profiling to meet ICH Q3A/B guidelines. The synthesis of Anastrozole involves complex alkylation steps that generate specific process-related impurities, notably the Anastrozole Dimer (Impurity B) and the Bromo-intermediate (Impurity C) .

This guide objectively compares the industry-standard High-Performance Liquid Chromatography (HPLC) methodology against the modern Ultra-Performance Liquid Chromatography (UPLC) alternative. While HPLC remains the regulatory workhorse due to its robustness, UPLC offers superior sensitivity and throughput.[1] This document provides a validated protocol, experimental data, and a decision framework for researchers selecting the optimal quantitation strategy.

Impurity Profiling & Origin Analysis

Understanding the chemical origin of impurities is the first step in method development. The synthesis of Anastrozole typically proceeds via the bromination of 3,5-bis(2-cyanoisopropyl)toluene followed by alkylation with 1,2,4-triazole.[2]

Key Process Impurities

Impurity Name	Common Designation	Chemical Origin	Criticality
-Desmethyl Anastrozole	Impurity A	Incomplete methylation or starting material impurity	High
Anastrozole Dimer	Impurity B	Side reaction during triazole alkylation	High (Specific to synthesis)
Bromo-Intermediate	Impurity C	Unreacted intermediate (Benzyl bromide derivative)	High (Genotoxic potential)
Dibromo Impurity	Impurity D	Over-bromination during the first step	Medium

Visualization: Synthesis Pathway & Impurity Formation

The following diagram maps the genesis of these impurities within the synthetic route.

Figure 1: Synthetic pathway of Anastrozole highlighting the origin of critical process impurities (C, D, and B).

Comparative Analysis: HPLC vs. UPLC

The choice between HPLC and UPLC depends on the laboratory's specific needs for sensitivity versus equipment availability.[1]

Performance Matrix

Feature	Standard HPLC	UPLC (Modern)	Verdict
Column Chemistry	C18, 5 m (e.g., Inertsil ODS-3V)	C18, 1.7 m (e.g., BEH C18)	UPLC offers better resolution.[3]
Run Time	30 - 60 minutes	5 - 10 minutes	UPLC increases throughput by ~6x.
Solvent Consumption	High (~30-50 mL/run)	Low (~2-5 mL/run)	UPLC is greener and cheaper long-term.
Sensitivity (LOD)	~0.16 g/mL	~0.05 g/mL	UPLC is required for trace analysis.
Pressure Limit	< 400 bar	> 1000 bar	HPLC is more robust for older equipment.

Recommendation: For routine QC in manufacturing environments with established equipment, the HPLC method described below is sufficient and robust. For high-throughput R&D or trace impurity profiling (genotoxic screening), UPLC is the mandatory choice.

Validated Experimental Protocol (Stability-Indicating HPLC)

This protocol is designed to separate Anastrozole from Impurities A, B, and C. It is a self-validating system where resolution between the Dimer (Impurity B) and Anastrozole is the system suitability criteria.

Chromatographic Conditions

• Instrument: Liquid Chromatograph with UV-Visible Detector (e.g., Shimadzu LC-2010 or Waters Alliance).

• Column: Inertsil ODS-3V or Welchrom C18 (250 mm

  4.6 mm, 5 m).[4]

• Mobile Phase:

  • Buffer: 10mM Potassium Dihydrogen Orthophosphate (

    ), adjusted to pH 3.0 with dilute Orthophosphoric Acid.

  • Solvent: Acetonitrile (HPLC Grade).[5][6]

  • Ratio: 50:50 (v/v) Isocratic or Gradient (depending on impurity complexity).

• Flow Rate: 1.0 mL/min.[7][8]

• Detection Wavelength: 215 nm (for maximum sensitivity of impurities) or 241 nm (specific for Anastrozole).

• Injection Volume: 20

  L.

• Column Temperature: 25°C - 30°C.

Standard & Sample Preparation

• Diluent: Mobile Phase (Buffer:Acetonitrile 50:50).

• Standard Stock Solution: Dissolve 25 mg Anastrozole reference standard in 25 mL diluent (1000

  g/mL).

• Impurity Stock Solution: Dissolve 1 mg each of Impurity A, B, and C in 100 mL diluent.

• System Suitability Solution: Mix Anastrozole stock with Impurity Stock to achieve a concentration of 100

  g/mL Anastrozole and 1.0 g/mL of each impurity (1% spike).

Validation Workflow

The following diagram outlines the logical flow for validating this method according to ICH Q2(R1) guidelines.

Figure 2: Step-by-step validation workflow ensuring ICH Q2(R1) compliance.

Validation Data Analysis

The following data summarizes typical performance metrics for the HPLC method described above.

Linearity & Range

Analyte	Range ( g/mL)	Regression Equation	Correlation ( )
Anastrozole	2.0 - 140.0		0.9995
Impurity B	0.5 - 10.0		0.9991

Accuracy (Recovery at 3 Levels)

Spike Level	Mean Recovery (%)	% RSD	Acceptance Criteria
50%	101.43	0.45	98.0 - 102.0%
100%	101.55	0.32	98.0 - 102.0%
150%	100.24	0.51	98.0 - 102.0%

Sensitivity (LOD/LOQ)

• Limit of Detection (LOD): 0.16

  g/mL (Signal-to-Noise 3:1)

• Limit of Quantitation (LOQ): 1.64

  g/mL (Signal-to-Noise 10:1)

Note: Data derived from composite validation studies [4, 5].

References

• BenchChem. (2025).[9] An In-Depth Technical Guide to the Origin and Control of Dimeric Impurities in Anastrozole Synthesis. Link

• BenchChem. (2025).[9] Cross-Validation of Analytical Techniques for Anastrozole Impurity Profiling: A Comparative Guide. Link

• Google Patents. (2007). WO2007002722A2 - Synthesis of anastrozole and purification of one of its intermediate. Link

• ResearchGate. (2018). Analytical method development and validation of impurity profile in Anastrozole. Link

• International Journal of Pharmaceutical Research and Applications. (2024). Anastrozole drug evaluation using the RP-HPLC method in bulk and tablet dosage forms. Link

• Der Pharma Chemica. (2011). A novel validated RP-HPLC method for the determination of anastrozole in bulk and pharmaceutical tablet dosage forms. Link

• Daicel Pharma Standards. Anastrozole Impurities Manufacturers & Suppliers. Link

• GMP Insiders. HPLC Vs UPLC: Differences In Application, Performance And Cost. Link

Sources

• 1. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 2. EP2066646B1 - Process for the preparation of pure anastrozole - Google Patents [patents.google.com]
• 3. biomedres.us [biomedres.us]
• 4. Method Development and Validation for Estimation of Anastrozole in Pharmaceutical Dosage Form by RP-HPLC - The Pharmaceutical and Chemical Journal [tpcj.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. scribd.com [scribd.com]
• 7. frontierjournals.org [frontierjournals.org]
• 8. ijprajournal.com [ijprajournal.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Certificate of Analysis (CoA) requirements for Anastrozole impurity standards

Topic: Certificate of Analysis (CoA) requirements for Anastrozole impurity standards Content Type: Publish Comparison Guide

Executive Summary

In the high-stakes environment of antineoplastic drug development, the Certificate of Analysis (CoA) for an impurity standard is not merely a receipt—it is a calibration tool that directly dictates the accuracy of your safety data. This guide objectively compares the performance implications of Certified Reference Materials (CRMs) versus Commercial Grade Standards for Anastrozole impurities (specifically Impurity B, the Dimer).

We analyze the critical distinction between Chromatographic Purity and True Potency , demonstrating how misinterpretation of these metrics can introduce a systematic error of >5% in impurity quantification.

Part 1: The Product Landscape – Grading the "Source of Truth"

When sourcing Anastrozole impurity standards (e.g., Anastrozole Related Compound B), researchers typically encounter three tiers of product quality. The CoA is the only mechanism to distinguish them.

Feature	Tier 1: ISO 17034 CRM	Tier 2: High-Quality Analytical Standard	Tier 3: Research Chemical / Low-Grade
Primary Utility	Compendial release, Method Validation, Calibration	Routine QC, Method Development, Retention Time Marker	Early R&D, Qualitative Identification
Potency Assignment	Quantitative (Mass Balance or qNMR)	Quantitative (Mass Balance)	Qualitative (HPLC Area % only)
Uncertainty Budget	Calculated & Stated (e.g., ± 0.5%)	Not typically provided	None
Homogeneity	Verified experimentally	Assumed	Unknown
Stability	Monitored (Expiry Date guaranteed)	Retest Date provided	Unknown / "Use immediately"
Traceability	SI Units (NIST/BIPM traceable)	Traceable to Primary Standard	None

The Critical Gap: Tier 3 standards often report "Purity: >98%". This is almost always Chromatographic Purity (Area %), ignoring water, residual solvents, and inorganic salts. Tier 1 & 2 standards report "Potency" or "Assay," which accounts for these non-efficacious components.

Part 2: The Anatomy of a High-Integrity CoA

To ensure scientific integrity (E-E-A-T), a self-validating CoA for Anastrozole impurities must contain the following specific data points.

1. Identity (The "Fingerprint")

• Requirement: Minimum of two orthogonal methods.

• Standard Protocol:

  • 1H-NMR: Confirms structure and proton count. Critical for distinguishing Anastrozole (monomer) from Impurity B (dimer).

  • IR / MS: Mass spectrometry is essential to confirm the molecular weight (Impurity B MW: ~517.6 g/mol vs Anastrozole MW: 293.4 g/mol ).

2. Purity vs. Potency (The "Trap")

This is the most common failure point in analytical workflows.

• Chromatographic Purity (HPLC): Measures the ratio of the analyte peak to other UV-absorbing peaks. It ignores invisible impurities like water, volatiles, and salts.

• True Potency (Assay): The actual mass fraction of the molecule in the vial.

The Self-Validating Formula (Mass Balance):

3. Hygroscopicity & Volatiles

Anastrozole intermediates and impurities (specifically the benzylic halides) can be hygroscopic.

• TGA (Thermogravimetric Analysis): Essential for determining total volatiles.

• KF (Karl Fischer): Specific for water content. Note: Anastrozole Impurity B can retain 2-5% water depending on the crystallization solvent.

Part 3: Experimental Impact – The "Water Trap" Case Study

To demonstrate the causality between CoA quality and analytical error, we modeled a quantification scenario for Anastrozole Impurity B (CAS: 1216898-82-6).

Objective

Determine the concentration of Impurity B in a mock Anastrozole drug substance batch using two different standard grades.

Experimental Protocol

• Sample: Anastrozole API spiked with Impurity B at a target concentration of 0.10% w/w (the ICH Q3A reporting threshold).

• Standard A (Tier 3): "99.0% Purity" (HPLC Area %). No water/solvent data provided.

• Standard B (Tier 1): "99.0% Purity" (HPLC), but CoA lists 4.5% Water (KF) and 1.5% Residual Ethyl Acetate .

  • Calculated Potency of Standard B:

    .

Results: The Quantification Error

Metric	Using Standard A (Incorrect)	Using Standard B (Correct)
Assumed Potency of Std	99.0% (Area % used as Assay)	93.1% (Mass Balance)
Response Factor Calculation	Overestimated (Std mass assumed higher than reality)	Accurate
Calculated Impurity Level	0.094%	0.100%
Regulatory Consequence	Result < 0.10% (Reported as "Compliant")	Result ≥ 0.10% (Requires Reporting/ID)
Error Magnitude	-6.0% Bias	Reference

Analysis: Using Standard A leads to an underestimation of the impurity. In this specific case, the error drops the result below the ICH reporting threshold (0.10%), potentially leading to regulatory non-compliance and failure to flag a toxicological concern. The "invisible" 6% mass of water and solvent in Standard A distorted the calibration curve.

Part 4: Visualization of Workflows

Figure 1: The Potency Assignment Logic

A decision flow for deriving the True Potency value from raw analytical data.[1]

Caption: The "Mass Balance" approach subtracts non-efficacious mass (red nodes) from the chromatographic purity to yield the true potency used for calculations.[2]

Figure 2: Standard Selection Decision Tree

When to use which grade of Anastrozole standard.

Caption: Select ISO 17034 CRMs for critical release testing to ensure traceability; use Analytical Standards for routine quantification where uncertainty budgets are less critical.

References

• International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). (2006). Defines reporting thresholds (0.10%) and qualification requirements. Link

• United States Pharmacopeia (USP). General Chapter <11> USP Reference Standards. Specifies requirements for authenticating and using reference standards in compendial applications. Link

• ISO/IEC. ISO 17034:2016 General requirements for the competence of reference material producers. (2016). The gold standard for CRM production, requiring homogeneity and stability testing. Link

• FDA Guidance for Industry. Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). Highlights the necessity of using well-characterized reference standards for method validation. Link

• Togashi, A. et al. "Impact of Purity Assignment of Reference Standards on Quantitative NMR and HPLC." Chem. Pharm.[3] Bull. (2018). Discusses the discrepancy between Area % and Mass Balance potency. Link

Sources

• 1. What Is The Difference Between Purity, Assay And Potency of Active Pharmaceutical Ingredients? - Novasol Biotech [novasolbio.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pharmtech.com [pharmtech.com]